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Abstract

3-Aminopyrazole, a heterocyclic amine, is a pivotal building block in the realms of medicinal
chemistry and materials science.[1][2] Its unique structural features, including the presence of a
pyrazole ring and an amino group, impart a versatile reactivity profile, making it a valuable
scaffold for the synthesis of a wide array of bioactive molecules and functional materials.[3][4]
[5] This technical guide provides a comprehensive overview of the core chemical properties,
structural characteristics, and key experimental considerations of 3-aminopyrazole, tailored for
professionals in research and development.

Chemical Structure and Tautomerism

3-Aminopyrazole, with the IUPAC name 1H-pyrazol-3-amine, is an aromatic heterocyclic
compound.[3][6] A key structural feature of 3-aminopyrazole is its existence in tautomeric
forms. The amino group can be positioned at either the 3- or 5-position of the pyrazole ring,
leading to an equilibrium between 3-aminopyrazole (3AP) and 5-aminopyrazole (5AP).[7]
Computational studies, supported by experimental data, indicate that the 3-aminopyrazole
tautomer is the more stable form.[7]

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b059094?utm_src=pdf-interest
https://www.benchchem.com/product/b059094?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2322586.htm
https://www.lookchem.com/404.htm
https://www.guidechem.com/encyclopedia/3-aminopyrazole-dic9433.html
https://www.chemimpex.com/products/24487
https://www.nbinno.com/article/pharmaceutical-intermediates/3-aminopyrazole-material-science-novel-properties-ip
https://www.benchchem.com/product/b059094?utm_src=pdf-body
https://www.benchchem.com/product/b059094?utm_src=pdf-body
https://www.guidechem.com/encyclopedia/3-aminopyrazole-dic9433.html
https://webbook.nist.gov/cgi/cbook.cgi?ID=1820-80-0
https://www.benchchem.com/product/b059094?utm_src=pdf-body
https://www.benchchem.com/product/b059094?utm_src=pdf-body
https://www.mdpi.com/1420-3049/26/14/4299
https://www.benchchem.com/product/b059094?utm_src=pdf-body
https://www.mdpi.com/1420-3049/26/14/4299
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b059094?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

3-Aminopyrazole (More Stable Tautomer) 5-Aminopyrazole

Tautomeric Equilibrium

Click to download full resolution via product page

Caption: Tautomeric equilibrium of 3-aminopyrazole.

Physicochemical Properties

3-Aminopyrazole is typically a white to light yellow crystalline solid or oily liquid at room
temperature.[1][3][8] It is soluble in polar solvents such as water and methanol.[3][8][9] The key
physicochemical properties of 3-aminopyrazole are summarized in the table below for easy
reference and comparison.

Property Value Source(s)

IUPAC Name 1H-pyrazol-3-amine [6]

3-Pyrazolamine, 1H-pyrazol-3-
Synonyms ] ] [3][8][10]
ylamine, 5-Aminopyrazole

CAS Number 1820-80-0 [1][6]
Molecular Formula CsHsNs3 [1]eq11]
Molecular Weight 83.09 g/mol [1][11]

White to light yellow crystalline
Appearance , L [1][3][8]
solid or oily liquid

Melting Point 34-37 °C [1181112]
Boiling Point 218 °C at 122 mmHg [11081112]
pKa 15.28 + 0.10 (Predicted) (1131181
Solubility Soluble in water and methanol [31[81I9]
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Experimental Protocols
Synthesis of 3-Aminopyrazole

A common and efficient method for the synthesis of 3-aminopyrazoles involves the
condensation of a 3-ketonitrile with hydrazine.[13] The reaction proceeds through the formation
of a hydrazone intermediate, followed by cyclization to yield the pyrazole ring.

General Protocol:

e Reaction Setup: A solution of the chosen B-ketonitrile and hydrazine hydrate in a suitable
solvent, such as ethanol, is prepared in a reaction flask.

e Reaction Conditions: The reaction mixture is typically heated under reflux for several hours.
The progress of the reaction can be monitored by thin-layer chromatography (TLC).

» Work-up and Purification: Upon completion, the reaction mixture is cooled, and the solvent is
removed under reduced pressure. The resulting crude product can be purified by
recrystallization or column chromatography to yield the desired 3-aminopyrazole.
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Caption: General workflow for the synthesis of 3-aminopyrazole.

Spectroscopic Characterization

The structure and purity of synthesized 3-aminopyrazole are typically confirmed using various

spectroscopic techniques:

e Infrared (IR) Spectroscopy: The IR spectrum of 3-aminopyrazole exhibits characteristic
absorption bands corresponding to the N-H stretching of the amino group and the pyrazole
ring, as well as C=N and C=C stretching vibrations within the heterocyclic ring.[7][11][14]

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy:1H and 13C NMR spectroscopy are
used to confirm the chemical structure by identifying the chemical shifts and coupling
constants of the protons and carbons in the molecule.[1]
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e Mass Spectrometry (MS): Mass spectrometry is employed to determine the molecular weight
of the compound and to analyze its fragmentation pattern, further confirming its identity.[6]

Role in Drug Discovery and Development

3-Aminopyrazole is a highly sought-after scaffold in medicinal chemistry due to its ability to
serve as a precursor for a diverse range of biologically active compounds.[3][4] It is a key
building block in the synthesis of kinase inhibitors, anti-inflammatory agents, and anticancer
therapeutics.[3][15] The pyrazole ring can participate in hydrogen bonding and other non-
covalent interactions with biological targets, while the amino group provides a convenient
handle for further chemical modifications and the introduction of desired pharmacophoric

features.
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Caption: Role of 3-aminopyrazole as a scaffold in drug discovery.

Conclusion

3-Aminopyrazole is a versatile and valuable chemical entity with a well-defined set of chemical
and physical properties. Its structural features, particularly its tautomeric nature and reactive
amino group, make it an indispensable tool for chemists in both academic and industrial
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research. A thorough understanding of its properties and reactivity is crucial for its effective
application in the synthesis of novel pharmaceuticals and advanced materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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